Cas no 338401-10-8 (Morpholino(3-phenyl-1H-indol-2-yl)methanone)

• Product Name: Morpholino(3-phenyl-1H-indol-2-yl)methanone
• CAS No: 338401-10-8
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD00974214
• CID: 5017420
• Update Time: 2025-06-09

Morpholino(3-phenyl-1H-indol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• morpholino(3-phenyl-1H-indol-2-yl)methanone
• 2-(morpholine-4-carbonyl)-3-phenyl-1H-indole
• Bionet2_001042
• Oprea1_629700
• morpholin-4-yl-(3-phenyl-1H-indol-2-yl)methanone
• HMS1366P08
• (3-Phenyl-1H-indole-2-yl)morpholino ketone
• Morpholino(3-phenyl-1H-indol-2-yl)methanone

• MDL： MFCD00974214
• Inchi： 1S/C19H18N2O2/c22-19(21-10-12-23-13-11-21)18-17(14-6-2-1-3-7-14)15-8-4-5-9-16(15)20-18/h1-9,20H,10-13H2
• InChI Key： ZFISJXWBBJKAFC-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=C(C3C=CC=CC=3)C3C=CC=CC=3N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3

Additional information on Morpholino(3-phenyl-1H-indol-2-yl)methanone

Morpholino(3-phenyl-1H-indol-2-yl)methanone: A Comprehensive Overview

Morpholino(3-phenyl-1H-indol-2-yl)methanone (CAS No. 338401-10-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholinophenylindole ketone, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Morpholino(3-phenyl-1H-indol-2-yl)methanone.

Chemical Structure and Properties

Morpholino(3-phenyl-1H-indol-2-yl)methanone is a derivative of indole, a heterocyclic organic compound with a wide range of biological activities. The compound features a morpholine ring attached to the indole moiety via a ketone group, and a phenyl group at the 3-position of the indole ring. This unique structure confers several important properties to the molecule:

• Solubility: The presence of the morpholine ring and the ketone group enhances the solubility of the compound in both polar and non-polar solvents, making it suitable for various experimental conditions.
• Stability: The compound exhibits good stability under standard laboratory conditions, which is crucial for long-term storage and repeated use in experiments.
• Reactivity: The ketone group provides opportunities for further chemical modifications, allowing researchers to tailor the compound for specific applications.

Synthesis Methods

The synthesis of Morpholino(3-phenyl-1H-indol-2-yl)methanone has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of 3-phenylindole with morpholine in the presence of an appropriate catalyst. This method typically yields high purity products with good yields. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which can provide more control over the stereochemistry and regiochemistry of the final product.

Biological Activities

Morpholino(3-phenyl-1H-indol-2-yl)methanone has been investigated for its potential therapeutic applications due to its diverse biological activities. Some key areas of interest include:

• Anticancer Activity: Recent studies have shown that Morpholino(3-phenyl-1H-indol-2-yl)methanone exhibits potent anticancer activity against various cancer cell lines. The mechanism of action is thought to involve inhibition of cell proliferation and induction of apoptosis.
• Neuroprotective Effects: The compound has been found to have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It appears to protect neurons from oxidative stress and inflammation.
• Anti-inflammatory Properties: strong>: Research has indicated that < strong >Morpholino(3 - phenyl - 1 H - indol - 2 - yl ) methanone< / strong > possesses anti-inflammatory effects, which could be beneficial in managing inflammatory conditions such as arthritis. li > ul > < p >< strong >Recent Research Advancements< / strong > p > < p >The field of research surrounding< strong >Morpholino(3 - phenyl - 1 H - indol - 2 - yl ) methanone< / strong > is rapidly evolving, with numerous studies contributing to our understanding of its potential applications. For instance, a recent study published in< em >Journal of Medicinal Chemistry< / em > explored the use of< strong >Morpholino(3 - phenyl - 1 H - indol - 2 - yl ) methanone< / strong > as a lead compound for developing novel anticancer drugs. The researchers found that by modifying specific functional groups on the molecule, they could enhance its potency and selectivity against cancer cells while reducing toxicity to normal cells. p > < p >Another notable study published in< em >Bioorganic & Medicinal Chemistry Letters< / em > investigated the neuroprotective effects of< strong >Morpholino(3 - phenyl - 1 H - indol - 2 - yl ) methanone< / strong > in an animal model of Alzheimer's disease. The results showed that treatment with the compound significantly reduced amyloid-beta plaques and improved cognitive function in affected animals. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Morpholino(3 - phenyl - 1 H - indol - 2 - yl ) methanone< / strong >(CAS No . 338401 - 10 - 8) is a promising compound with a wide range of potential therapeutic applications . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >